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Introduction
Ammonium dihydrogen phosphate (NH₄H₂PO₄), commonly known as ADP, is a crystalline

material that played a pivotal role in the advancement of underwater acoustic technology. Its

piezoelectric properties made it a superior replacement for the earlier, less reliable Rochelle

salt in the manufacturing of active sonar transducers, particularly during World War II.[1] ADP

crystals are valued for their stability, high power-handling capacity, and uniformity, which were

critical for the development of reliable and effective sonar systems.[1]

These application notes provide a detailed overview of the properties of ADP crystals relevant

to their use in active sonar transducers, protocols for their preparation and characterization,

and a comparison with other piezoelectric materials.

Physical and Piezoelectric Properties of ADP
Crystals
ADP crystals possess a tetragonal crystal structure, which is the basis for their piezoelectric

behavior.[2] The piezoelectric effect in these crystals allows for the conversion of mechanical
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energy into electrical energy (direct effect) and vice versa (converse effect), a fundamental

principle for the operation of sonar transducers.[3]

Quantitative Data for ADP Crystals
The following tables summarize the key physical, piezoelectric, and dielectric properties of ADP

crystals. These parameters are essential for the design and modeling of active sonar

transducers.

Physical Property Value Reference

Density (ρ) 1.80 g/cm³ [2]

Melting Point 190 °C [2]

Crystal Structure Tetragonal [2]

Refractive Index (n₀) 1.522 [2]

Refractive Index (nₑ) 1.478 [2]

Table 1: Physical Properties of ADP Crystals

Piezoelectric and

Electromechanical

Properties

Value Reference

Piezoelectric Charge Constant

(d₃₃,max)
8.66 x 10⁻¹² C/N

Piezoelectric Charge Constant

(d₃₆)
~48 x 10⁻¹² C/N [4]

Electromechanical Coupling

Coefficient (k₃₃,max)
0.07

Acoustic Impedance (Z) ~3.0 - 3.5 MRayls (estimated)

Table 2: Piezoelectric and Electromechanical Properties of ADP Crystals. Note: The acoustic

impedance is estimated based on typical longitudinal wave velocity in similar crystals and the
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known density.

Dielectric Properties Value Reference

Relative Permittivity (ε₁) Varies with frequency [5]

Relative Permittivity (ε₂) Varies with frequency [5]

Dielectric Constant (at low

frequency)

Decreases with increasing

frequency
[6]

Table 3: Dielectric Properties of ADP Crystals.

Comparison with Other Piezoelectric Materials
While ADP was a significant advancement, it has been largely superseded by other materials in

modern sonar applications. The following table provides a comparison of ADP with Lead

Zirconate Titanate (PZT), a commonly used piezoelectric ceramic.

Property ADP Crystal
PZT-5A (Navy Type

II)
Reference

Piezoelectric Charge

Constant (d₃₃)

Low (e.g., ~8.66

pC/N)

High (e.g., ~390

pC/N)
,[7]

Electromechanical

Coupling Coefficient

(k₃₃)

Low (~0.07) High (~0.72) ,[7]

Curie Temperature

Becomes

antiferroelectric at

148.5 K

High (e.g., 350 °C) [8]

Acoustic Impedance Lower Higher

Stability Good Excellent [1]

Manufacturability

Requires crystal

growth, size

limitations

Can be formed into

various shapes
[9]
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Table 4: Comparison of ADP Crystals with PZT-5A.

Experimental Protocols
Protocol for ADP Crystal Growth (Slow Evaporation
Method)
This protocol outlines a generalized procedure for growing ADP single crystals suitable for

transducer applications using the slow evaporation technique.[2][10]

Materials:

Ammonium dihydrogen phosphate (high purity)

Deionized water

Large glass beaker or crystallizing dish

Stirring rod

Filter paper

Shallow dish for seed crystal generation

Nylon thread

A controlled temperature environment with minimal vibration

Procedure:

Prepare a Saturated Solution:

Gently heat deionized water in a beaker to approximately 40-50°C.

Slowly add ADP powder to the warm water while stirring continuously until no more salt

dissolves. This indicates a saturated solution.

Allow the solution to cool slightly and then filter it through filter paper into a clean beaker to

remove any undissolved particles.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.erpublication.org/published_paper/IJETR022280.pdf
https://www.ijera.com/papers/Vol4_issue1/Version%202/AI4102257266.pdf
https://www.benchchem.com/product/b147845?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generate Seed Crystals:

Pour a small amount of the saturated solution into a shallow dish and allow it to evaporate

slowly at room temperature.

Small, well-formed crystals will appear after a day or two. These will serve as seed

crystals.

Grow the Main Crystal:

Select a high-quality, transparent seed crystal with a well-defined shape.

Tie the seed crystal securely with a fine nylon thread.

Suspend the seed crystal in the center of the beaker containing the filtered, saturated ADP

solution, ensuring it is fully submerged and not touching the sides or bottom.

Cover the beaker with a piece of filter paper to prevent dust contamination while allowing

for slow evaporation.

Place the setup in a location with a stable temperature and minimal vibrations.

Crystal Harvesting:

Allow the crystal to grow for several days to weeks, depending on the desired size. The

crystal will grow as the solvent (water) slowly evaporates, increasing the solution's

supersaturation.

Once the crystal has reached the desired dimensions, carefully remove it from the solution

and allow it to dry on a clean, non-reactive surface.

ADP Crystal Growth Workflow

Protocol for Transducer Element Fabrication and
Assembly
This protocol provides a general outline for fabricating a simple sonar transducer element from

a grown ADP crystal.
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Materials:

ADP single crystal

Diamond saw or wire saw

Lapping and polishing equipment

Conductive silver epoxy or sputtering system for electrodes

Insulated wires

Waterproof housing material (e.g., polyurethane, neoprene rubber)

Acoustic backing material (e.g., tungsten-loaded epoxy)

Acoustic matching layer (optional)

Oscilloscope, function generator, impedance analyzer

Procedure:

Crystal Cutting and Shaping:

Orient the grown ADP crystal to the desired crystallographic axis for the intended mode of

vibration.

Carefully cut the crystal into plates or bars of the required dimensions using a diamond or

wire saw. The thickness of the crystal will determine the resonant frequency of the

transducer.

Lap and polish the major faces of the crystal to ensure they are parallel and have a

smooth surface finish.

Electroding:

Apply thin, conductive electrodes to the two opposing major faces of the crystal. This can

be done by carefully painting on conductive silver epoxy or by using a sputtering system to
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deposit a thin layer of a conductive metal like gold or aluminum.

Solder fine, insulated wires to each electrode.

Transducer Assembly:

Attach a high-density, acoustically absorbing backing material to one of the electroded

faces of the crystal. This backing helps to dampen unwanted vibrations and create a

broader bandwidth.

(Optional) Apply an acoustic matching layer to the front face of the crystal to improve the

efficiency of sound transmission into the water.

Mount the crystal assembly within a waterproof and acoustically transparent housing. The

housing should protect the crystal from the marine environment while allowing sound to

pass through with minimal attenuation.

Seal the housing to ensure it is watertight.
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Transducer Fabrication Process

Protocol for Transducer Performance Testing
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This protocol describes a basic method for characterizing the performance of the fabricated

ADP sonar transducer.[11]

Equipment:

Water tank

Hydrophone (calibrated)

Function generator

Power amplifier

Oscilloscope

Impedance analyzer

Positioning system

Procedure:

Impedance/Admittance Measurement:

Connect the transducer to an impedance analyzer and measure its electrical impedance

and admittance as a function of frequency in both air and water.

The resonant and anti-resonant frequencies can be determined from these

measurements, which are used to calculate the effective electromechanical coupling

coefficient.

Transmitting Voltage Response (TVR):

Submerge the ADP transducer and a calibrated hydrophone in the water tank at a known

distance and depth.

Drive the ADP transducer with a known voltage signal from the function generator and

power amplifier across a range of frequencies.
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Measure the sound pressure level at the hydrophone.

The TVR is calculated as the ratio of the output sound pressure to the input voltage,

typically expressed in dB re 1 µPa/V at 1 meter.

Receiving Sensitivity (RS):

Use a separate sound source to generate a known acoustic signal in the water.

Measure the output voltage from the ADP transducer using an oscilloscope.

The receiving sensitivity is the ratio of the output voltage to the incident sound pressure,

typically expressed in dB re 1 V/µPa.

Beam Pattern Measurement:

While transmitting a signal at the transducer's resonant frequency, rotate the transducer

using a positioning system.

Measure the sound pressure level at the hydrophone at various angles.

Plot the relative sound pressure level as a function of angle to determine the transducer's

directivity and beamwidth.

Material Properties Transducer Performance

Piezoelectric
Constants (d, g)

Sensitivity
(TVR, RS)

Dielectric
Constants (ε)

Bandwidth

Mechanical
Properties (ρ, c)

Directivity
(Beam Pattern)
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Click to download full resolution via product page

Property-Performance Relationship

Conclusion
ADP crystals were a cornerstone in the development of early active sonar systems, offering

significant improvements in reliability and performance over their predecessors. While modern

sonar technology has largely transitioned to piezoelectric ceramics and single-crystal relaxor

ferroelectrics due to their superior piezoelectric properties and manufacturing flexibility, the

study of ADP provides valuable historical context and a fundamental understanding of

piezoelectric transducer principles. The protocols outlined in these notes offer a basis for the

experimental investigation of ADP crystals for acoustic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Ammonium
Dihydrogen Phosphate (ADP) Crystals in Active Sonar Transducers]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b147845#application-of-
adp-crystals-in-active-sonar-transducers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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